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Compound of Interest

Compound Name: Myristoyl Pentapeptide-17 Acetate

Cat. No.: B8089289 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of Myristoyl Pentapeptide-17 Acetate's performance with

alternative eyelash enhancing compounds, supported by available experimental data. This

document summarizes quantitative findings, details experimental methodologies where

available, and visualizes key pathways and workflows to facilitate a deeper understanding of

this popular cosmetic peptide.

Myristoyl Pentapeptide-17 is a synthetic peptide that has gained significant attention in the

cosmetics industry for its ability to enhance the appearance of eyelashes. It is a five-amino acid

peptide (Lys-Leu-Ala-Lys-Lys) attached to myristic acid, an oil-soluble fatty acid that is thought

to improve the bioavailability of the peptide.[1] Its primary mechanism of action is reported to be

the stimulation of keratin gene expression, the core structural protein of hair.[1][2][3][4][5][6]

Performance and Efficacy: Quantitative Analysis
Clinical studies on formulations containing Myristoyl Pentapeptide-17, often in combination with

Myristoyl Hexapeptide-16, have demonstrated notable improvements in eyelash appearance.

One open-label, single-center study involving a polygrowth factor serum containing both

Myristoyl Pentapeptide-17 and Myristoyl Hexapeptide-16 reported the following improvements

after 90 days of nightly application:[7]
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Parameter Percentage Improvement (Mean)

Length 10.52%

Volume 9.3%

Thickness 35%

Luster 11.43%

Curl 50.83%

Another clinical trial on a peptide and glycosaminoglycan-based eyelash enhancer reported the

following results after 12 weeks:[2][8]

Parameter Percentage Improvement (Mean)

Length 8.3%

Number 5%

Width 10.1%

Volume 14.1%

Arc 13.4%

Angle 28.3%

It is important to note that these studies were conducted on formulations containing multiple

ingredients, and the specific contribution of Myristoyl Pentapeptide-17 Acetate alone is not

definitively isolated.

Comparison with Alternatives: Prostaglandin
Analogues
The primary alternatives to peptide-based eyelash enhancers are prostaglandin analogues,

such as Bimatoprost, which was originally developed for the treatment of glaucoma.[9][10] The

mechanisms of action and side effect profiles of these two classes of compounds differ

significantly.
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Feature Myristoyl Pentapeptide-17
Prostaglandin Analogues
(e.g., Bimatoprost)

Mechanism of Action
Stimulates keratin gene

expression.[1][2][3][4][5][6]

Extend the anagen (growth)

phase of the hair cycle.[9]

Reported Efficacy

Moderate improvements in

length, thickness, and volume.

[2][7][8]

Significant increases in

eyelash length, thickness, and

darkness.[9][11][12][13]

Side Effect Profile
Generally well-tolerated with

minimal reported side effects.

Higher incidence of side

effects including eye irritation,

conjunctival hyperemia, skin

hyperpigmentation, and

potential for permanent iris

color change.[9]

Regulatory Status
Generally considered a

cosmetic ingredient.

Often classified as a drug, with

some formulations available

only by prescription.

Experimental Protocols
While detailed, reproducible protocols from the primary clinical trials are not publicly available,

a general methodology for evaluating the efficacy of eyelash growth serums can be outlined

based on the available literature.[7][14][15][16]

A representative experimental workflow for a clinical trial on an eyelash growth serum would

typically involve:

Subject Recruitment: Healthy female volunteers aged 18-65 with a desire to improve eyelash

appearance.

Baseline Assessment:

Standardized digital photography of the eyelashes.

Image analysis to quantify baseline eyelash length, thickness, volume, and other relevant

parameters.
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Ophthalmological and dermatological examinations to ensure no pre-existing conditions

that could interfere with the study.

Product Application: Subjects are instructed to apply the serum to the base of the upper

eyelashes once or twice daily for a specified period (e.g., 60 or 90 days).

Follow-up Assessments: Assessments are typically conducted at regular intervals (e.g., day

30, 60, and 90) and include:

Repeated digital photography and image analysis.

Ophthalmological and dermatological examinations to monitor for any adverse events.

Subject satisfaction questionnaires.

Data Analysis: Statistical analysis is performed to compare the changes in eyelash

parameters from baseline to the follow-up time points.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8089289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Trial

Trial Period

Post-Trial

Subject Recruitment
(Healthy Females, 18-65)

Inclusion/Exclusion Criteria Assessment

Informed Consent

Baseline Assessment
- Photography

- Image Analysis
- Ophthalmic/Dermatologic Exam

Product Application
(Daily for 60-90 days)

Follow-up Assessments
(e.g., Day 30, 60, 90)

Data Analysis
(Comparison to Baseline)

Final Report Generation

Click to download full resolution via product page

Caption: A generalized workflow for a clinical trial evaluating an eyelash growth serum.
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Signaling Pathways
The precise signaling pathway through which Myristoyl Pentapeptide-17 upregulates keratin

gene expression is not yet fully elucidated in publicly available research. However, based on its

stated mechanism of action, a hypothetical pathway can be proposed. The myristoyl group

likely enhances the peptide's penetration through the stratum corneum to reach the hair follicle.

Once at the hair follicle, the pentapeptide may interact with cellular receptors that activate

intracellular signaling cascades, leading to the modulation of transcription factors that control

the expression of specific keratin genes.

Keratin gene expression is a complex process regulated by various transcription factors and

signaling pathways.[5][17] For instance, the expression of Keratin 17 (K17), a keratin

associated with the hair follicle, is known to be influenced by pathways involving STAT1 and

can impact cell cycle progression.[18][19] Further research is needed to determine if Myristoyl

Pentapeptide-17 directly or indirectly influences these or other known pathways regulating

keratin synthesis in the hair follicle.
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Caption: A hypothetical signaling pathway for Myristoyl Pentapeptide-17's effect on keratin

synthesis.

Conclusion
Myristoyl Pentapeptide-17 Acetate, particularly when combined with other peptides like

Myristoyl Hexapeptide-16, demonstrates a positive effect on enhancing the appearance of

eyelashes with a favorable safety profile. Its mechanism of stimulating keratin gene expression

offers a different approach compared to the more potent but side-effect-prone prostaglandin
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analogues. For researchers and drug development professionals, the key areas for future

investigation include elucidating the specific signaling pathways involved, conducting direct

head-to-head comparative clinical trials with standardized protocols, and performing in-vitro

studies to further understand its molecular interactions within the hair follicle. Such research will

provide a more definitive understanding of its efficacy and potential for further development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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